Cas no 1807107-34-1 (Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate
• CAS No: 1807107-34-1
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 5038378
• Update Time: 2025-10-31

Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate

• Inchi： 1S/C14H16BrNO2/c1-3-12-10(8-15)5-6-11(9-16)13(12)7-14(17)18-4-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： YZMBPAOTEHEXNN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(CC(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate

Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate: A Comprehensive Overview

Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate, with the CAS number 1807107-34-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a bromomethyl group, a cyano group, and an ethyl group, along with an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various heterocyclic compounds, which are known for their pharmacological activities. For instance, the bromomethyl group can undergo nucleophilic substitution reactions, enabling the formation of diverse derivatives that exhibit anti-inflammatory, antioxidant, or anticancer properties.

The cyano group present in the molecule is another key feature that contributes to its reactivity and biological activity. Cyanide-containing compounds are often used in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets such as receptors or ion channels. Recent advancements in computational chemistry have allowed scientists to predict the binding affinities of Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate derivatives to various protein targets, paving the way for their use in drug discovery.

In terms of synthesis, Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate can be prepared through a multi-step process involving Friedel-Crafts alkylation, cyanation, and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields and purity levels. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by reducing energy consumption and waste generation.

One of the most promising applications of this compound lies in its potential as a building block for constructing complex molecular architectures. For example, researchers have utilized it as a starting material for synthesizing isoquinoline derivatives, which are known for their antitumor and anti-HIV activities. By modifying the substituents on the phenyl ring or introducing additional functional groups, chemists can tailor the properties of these derivatives to suit specific therapeutic needs.

Moreover, Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate has been investigated for its role in click chemistry reactions, particularly in the formation of biaryl compounds via Suzuki-Miyaura coupling. This reaction is highly efficient and selective, making it an attractive method for constructing diverse libraries of compounds for high-throughput screening in drug discovery.

From an environmental perspective, understanding the degradation pathways and toxicity profile of Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate is crucial for ensuring its safe handling and disposal. Recent eco-toxicological studies have demonstrated that this compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, further research is needed to evaluate its long-term effects on ecosystems and identify potential mitigation strategies.

In conclusion, Ethyl 3-bromomethyl-6-cyano-2-ethylphenylacetate (CAS No: 1807107-34-1) is a valuable compound with wide-ranging applications in organic synthesis and drug development. Its unique structure and reactivity make it an ideal candidate for exploring novel chemical transformations and designing bioactive molecules. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.